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Compound of Interest

Compound Name: 3-Diethylamino-1-propanol

Cat. No.: B1329568

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Diethylamino-1-propanol is a versatile amino alcohol that finds significant application in
various chemical and pharmaceutical contexts. Structurally, it is a tertiary amine with a primary
alcohol functional group. This bifunctionality makes it a valuable intermediate in the synthesis
of more complex molecules, including active pharmaceutical ingredients (APIs).[1] While its
role as a synthetic building block is well-documented, its utility as a pH buffer, particularly in
alkaline conditions, is a key application for consideration in research and formulation
development. Its tertiary amine group allows it to act as a weak base, enabling the preparation
of buffer solutions in the alkaline pH range.

Physicochemical Properties and Buffering Capacity

The ability of 3-Diethylamino-1-propanol to function as a buffer stems from the protonation-
deprotonation equilibrium of its tertiary amine group. The pKa of this group is the central
determinant of its effective buffering range. While an experimentally determined pKa value
under specific buffer conditions is not readily available in the literature, the pKa of the tertiary
amine in similar amino alcohols, such as 3-Dimethylamino-1-propanol (estimated pKa ~9.5),
suggests that 3-Diethylamino-1-propanol would have a comparable pKa, likely in the range of
9.5 to 10.5. This makes it a suitable candidate for buffering systems in the alkaline pH range,
typically from pH 8.5 to 11.5.
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A summary of the relevant physicochemical properties of 3-Diethylamino-1-propanol is

provided in the table below.

Property

Value

Chemical Name

3-(Diethylamino)propan-1-ol

N,N-Diethyl-3-amino-1-propanol,

Synenyms Diethylpropanolamine

CAS Number 622-93-5

Molecular Formula C7H17NO

Molecular Weight 131.22 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 81-83 °C at 15 mmHg

Density 0.884 g/mL at 25 °C

Solubility Soluble in water and many organic solvents[1]

Estimated pKa (amine)

9.5-105

Applications in Research and Drug Development

The primary application of 3-Diethylamino-1-propanol as a pH buffer is in chemical reactions

and formulations that require stable alkaline conditions.

Control of pH in Chemical Synthesis

In organic synthesis, maintaining a specific pH can be crucial for reaction kinetics, yield, and

selectivity. 3-Diethylamino-1-propanol can be used as a non-nucleophilic base and a

buffering agent in reactions that are sensitive to pH changes in the alkaline range.

Component in Pharmaceutical Formulations

As a pH modifier, 3-Diethylamino-1-propanol can be used to adjust and buffer the pH of

pharmaceutical formulations. This is particularly important for:
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e Improving Drug Solubility and Stability: The solubility and stability of many APIs are pH-
dependent. Buffering a formulation in the optimal pH range can enhance the shelf-life and
bioavailability of a drug product.

o Controlling Release Profiles: In controlled-release dosage forms, the pH of the
microenvironment can influence the rate of drug dissolution and release.

Use in Biological Assays

While less common than standard biological buffers like Tris or HEPES, 3-Diethylamino-1-
propanol could be employed in specific enzymatic assays or cell-based experiments that
require a high pH for optimal activity or stability, provided it does not interfere with the biological
system. Its potential for such applications should be evaluated on a case-by-case basis.

Experimental Protocols
Protocol 1: Preparation of a 0.1 M 3-Diethylamino-1-
propanol Buffer Solution

This protocol describes the preparation of a 0.1 M stock solution of 3-Diethylamino-1-
propanol buffer at a desired pH within its buffering range (e.g., pH 9.5).

Materials:

3-Diethylamino-1-propanol (liquid, density = 0.884 g/mL)

Hydrochloric acid (HCI), 1 M solution

Deionized water

pH meter

Volumetric flasks

Stir plate and stir bar

Procedure:
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Calculate the required volume of 3-Diethylamino-1-propanol:

o Molecular weight of 3-Diethylamino-1-propanol = 131.22 g/mol .

o For 1L ofa0.1 M solution, you need 13.122 g.

o Volume = Mass / Density = 13.122 g / 0.884 g/mL = 14.84 mL.

Prepare the base solution:

o Inal L volumetric flask, add approximately 800 mL of deionized water.

o Carefully measure and add 14.84 mL of 3-Diethylamino-1-propanol to the water.
o Stir the solution until the 3-Diethylamino-1-propanol is completely dissolved.
Adjust the pH:

o Place the beaker on a stir plate with a stir bar and immerse a calibrated pH electrode in
the solution.

o Slowly add 1 M HCI dropwise while continuously monitoring the pH.

o Continue adding HCI until the desired pH (e.g., 9.5) is reached. Be cautious not to
overshoot the target pH.

Final Volume Adjustment:

[¢]

Once the desired pH is stable, transfer the solution to a 1 L volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

[e]

volumetric flask.

[e]

Add deionized water to bring the final volume to the 1 L mark.

o

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:
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o Store the buffer solution in a tightly sealed container at room temperature.

Visualizations
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Workflow for 3-Diethylamino-1-propanol Buffer Preparation

Materials Procedure

3-Diethylamino-1-propanol 1M HCI Deionized Water pH Meter, Glassware

Calculate Volume of DEAP for 0.1 M Solution

Add calculated volume

Dissolve DEAP in Deionized Water

Monitor with pH meter

Adjust pH with 1 M HCI

Once target pH is reached

Bring to Final Volume

Label and store

Store Buffer Solution

Buffering Mechanism of 3-Diethylamino-1-propanol

Addition of Acid Addition of Base
R3N*-H (Protonated Form) H* (Acid) OH- (Base) ° @ @
Neutralizes added acid Neutralizes added base

R3N (Deprotonated Form)

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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